Cas no 6410-32-8 (Pigment Red 12)

• Product Name: Pigment Red 12
• CAS No: 6410-32-8
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• CID: 46754
• PubChem ID: 80857
• Update Time: 2025-10-18

Pigment Red 12 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 12
• (4Z)-4-[(2-methyl-4-nitrophenyl)hydrazinylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide
• EINECS 229-102-5
• 3-Hydroxy-4-[(2-methyl-4-nitrophenyl)azo]-N-(2-methylphenyl)-2-naphthalenecarboxamide
• 3-Hydroxy-4-[(2-methyl-4-nitrophenyl)azo]-N-(o-tolyl)naphthalene-2-carboxamide
• C.I. 12385
• NS00047536
• PERMANENT BORDEAUX F2R
• 3-hydroxy-4-[(2-methyl-4-nitrophenyl)diazenyl]-N-(2-methylphenyl)naphthalene-2-carboxamide
• 3-Hydroxy-4-[2-(2-methyl-4-nitrophenyl)diazenyl]-N-(2-methylphenyl)-2-naphthalenecarboxamide
• SCHEMBL307210
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[2-(2-methyl-4-nitrophenyl)diazenyl]-N-(2-methylphenyl)-
• W-110139
• 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(2-methyl-4-nitrophenyl)diazenyl)-N-(2-methylphenyl)-
• NBU8SDR4UU
• 2-Naphthalenecarboxamide,3-hydroxy-4-[(2-methyl-4-nitrophenyl)azo]-N-(2-methylphenyl)-
• DTXSID0064333
• MFCD00517198
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((2-methyl-4-nitrophenyl)azo)-N-(2-methylphenyl)-
• 6410-32-8
• EC 229-102-5
• (E)-3-hydroxy-4-((2-methyl-4-nitrophenyl)diazenyl)-N-o-tolyl-2-naphthamide
• 3-Hydroxy-4-((2-methyl-4-nitrophenyl)azo)-N-(o-tolyl)naphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[(2-methyl-4-nitrophenyl)azo]-N-(2-methylphenyl)-

• Inchi： 1S/C25H20N4O4/c1-15-7-3-6-10-21(15)26-25(31)20-14-17-8-4-5-9-19(17)23(24(20)30)28-27-22-12-11-18(29(32)33)13-16(22)2/h3-14,30H,1-2H3,(H,26,31)/b28-27+
• InChI Key： KDLDNQQRGJAGIS-BYYHNAKLSA-N
• SMILES： OC1C(=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1C)=O)/N=N/C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 440.14800
• Monoisotopic Mass: 440.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 5.2

Experimental Properties

• Color/Form: Blue red powder
• Density: 1.32
• Boiling Point: 632.7 °C at 760 mmHg
• Flash Point: 632.7 °C at 760 mmHg
• Refractive Index: 1.665
• PSA: 119.87000
• LogP: 7.33430

Pigment Red 12 Security Information

• WGK Germany：-
• Safety Instruction： S24/25
• RTECS：QH4375000
• Risk Phrases：R36/37/38

Additional information on Pigment Red 12

Pigment Red 12 (CAS No. 6410-32-8): A Comprehensive Guide to Its Properties and Applications

Pigment Red 12 (CAS No. 6410-32-8) is a widely used organic pigment known for its vibrant red hue and excellent performance in various industrial applications. As a member of the azo pigment family, it is valued for its lightfastness, heat stability, and chemical resistance. This pigment is commonly employed in plastics, coatings, inks, and textiles, making it a versatile choice for manufacturers seeking durable and vivid coloration solutions.

The demand for Pigment Red 12 has surged in recent years, driven by its compatibility with modern sustainability trends. Consumers and industries alike are increasingly focused on eco-friendly pigments and non-toxic colorants, and Pigment Red 12 meets these criteria by being free from heavy metals and other harmful substances. Its low environmental impact and high performance make it a preferred choice for water-based inks and biodegradable plastics, aligning with the global shift toward greener alternatives.

One of the most frequently asked questions about Pigment Red 12 is its color stability under UV exposure. Studies have shown that this pigment exhibits remarkable UV resistance, making it suitable for outdoor applications such as automotive coatings and architectural paints. Additionally, its compatibility with various resins and polymers ensures seamless integration into diverse manufacturing processes, further enhancing its appeal.

Another hot topic in the pigment industry is the regulatory compliance of colorants. Pigment Red 12 (CAS No. 6410-32-8) is compliant with major international standards, including REACH and FDA regulations, ensuring its safe use in food-contact materials and consumer products. This compliance is critical for manufacturers targeting global markets, as it eliminates potential legal hurdles and builds consumer trust.

In the realm of digital printing, Pigment Red 12 has gained attention for its ability to produce high-resolution prints with consistent color reproduction. Its fine particle size and dispersibility make it ideal for inkjet inks and toner formulations, catering to the growing demand for vibrant packaging and textile printing. As the digital printing industry expands, the relevance of Pigment Red 12 is expected to grow further.

From a technical standpoint, Pigment Red 12 offers excellent opacity and tinting strength, allowing for cost-effective formulations with minimal pigment load. This characteristic is particularly beneficial for mass production scenarios, where reducing material costs without compromising quality is a priority. Its compatibility with aqueous and solvent-based systems further broadens its application scope, making it a staple in the pigment industry.

In conclusion, Pigment Red 12 (CAS No. 6410-32-8) stands out as a reliable and versatile pigment, meeting the evolving needs of modern industries. Its sustainability, regulatory compliance, and performance attributes position it as a top choice for manufacturers and formulators worldwide. Whether used in plastics, coatings, or inks, this pigment continues to deliver exceptional results, reinforcing its status as a cornerstone of the colorant market.